Cas no 2921-20-2 (tetradecylthioacetic acid)

tetradecylthioacetic acid structure
tetradecylthioacetic acid structure
Product Name:tetradecylthioacetic acid
CAS No:2921-20-2
MF:C16H32O2S
MW:288.489084243774
CID:43584
PubChem ID:114924
Update Time:2025-04-18

tetradecylthioacetic acid Chemical and Physical Properties

Names and Identifiers

    • tetradecylthioacetic acid
    • tta
    • Tetradcylthioacetic Acid
    • Acetic acid, 2-(tetradecylthio)-
    • Tetradecylthioacetic
    • NCGC00016005-02
    • MFCD00128230
    • 2-(Tetradecylthio)acetic acid
    • Lopac0_001155
    • SR-01000076149-1
    • Tetradecylsulfanyl-acetic acid
    • 2921-20-2
    • SCHEMBL207756
    • HMS3263H11
    • EU-0101155
    • SR-01000076149
    • CHEMBL187734
    • Tox21_501155
    • AKOS005067132
    • Lopac-T-1698
    • Spectrum5_001951
    • NCGC00094417-02
    • Tetradecylthioacetic acid, >=97% (NMR)
    • BS-42183
    • A819812
    • DTXSID0040759
    • NCGC00094417-04
    • NCGC00094417-01
    • 1-Mono(carboxymethylthio)tetradecane
    • BRD-K47539947-001-01-1
    • Q7706312
    • FT-0634553
    • LP01155
    • Q-201808
    • SDCCGSBI-0051122.P002
    • NCGC00016005-05
    • 2-(Tetradecylthio)aceticacid
    • 2-tetradecylsulfanylacetic acid
    • NCGC00261840-01
    • UNII-7ZU5I25S2O
    • T4T
    • NCGC00016005-08
    • D92744
    • T 1698
    • NCGC00016005-01
    • CMTD
    • 1-(Carboxymethylthio)tetradecane
    • IPBCWPPBAWQYOO-UHFFFAOYSA-N
    • T3787
    • tetradecylthioacetic-acid
    • CCG-205229
    • NCGC00016005-04
    • 7ZU5I25S2O
    • NCGC00016005-06
    • SR-01000076149-4
    • Acetic acid, (tetradecylthio)-
    • 2-tetradecylsulfanylethanoic acid
    • NCGC00016005-03
    • CHEBI:94633
    • NCGC00094417-03
    • HY-139040
    • BRD-K47539947-001-03-7
    • DTXCID8020759
    • TTA; 1-Mono(carboxymethylthio)tetradecane;
    • FT28076
    • TTA;1-Mono(carboxymethylthio)tetradecane
    • MDL: MFCD00128230
    • Inchi: 1S/C16H32O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-15-16(17)18/h2-15H2,1H3,(H,17,18)
    • InChI Key: IPBCWPPBAWQYOO-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 288.21200
  • Monoisotopic Mass: 288.212301
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6
  • XLogP3: 7.1

Experimental Properties

  • Color/Form: White crystals
  • Density: 0.957
  • Melting Point: 65-73 ºC
  • Boiling Point: 402.6ºC at 760 mmHg
  • Flash Point: 197.3 ºC
  • Refractive Index: 1.481
  • Solubility: DMSO: ≥22 mg/mL, soluble
  • PSA: 62.60000
  • LogP: 5.50530

tetradecylthioacetic acid Security Information

tetradecylthioacetic acid Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

tetradecylthioacetic acid Pricemore >>

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